2-Acetylnaphthalene

• IUPAC Name: 1-naphthalen-2-ylethanone
• InChI: InChI=1S/C12H10O/c1-9(13)11-7-6-10-4-2-3-5-12(10)8-11/h2-8H,1H3
• InChI Key: XSAYZAUNJMRRIR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=CC=CC=C2C=C1
• Molecular Formula: C12H10O
• DSSTOX Substance ID: DTXSID2041389
• Molecular Weight: 170.21 g/mol
• Physical Description: Dry Powder, Liquid, Other Solid; Liquid; Pellets or Large Crystals, White powder; [Alfa Aesar MSDS], Solid, white or nearly white crystalline solid with a floral, orange blossom, neroli odour
• Boiling Point: 300.00 to 301.00 °C. @ 760.00 mm Hg
• Solubility: 0.272 mg/mL at 25 °C, insoluble in water; soluble in organic solvents, oils, soluble (in ethanol)
• CAS No.: 93-08-3, 1333-52-4
• Melting Point: 56 °C

Description

2-Acetylnaphthalene, also known as 2’-Acetonaphthone or Methyl 2-naphthyl ketone, is an organic compound with the linear formula C10H7COCH3. It is used as a flavoring agent in food, an intermediate in the preparation of piperidinyl pyrazoles as potent DNA gyrase inhibitors, and in air care products, cleaning, and furnishing care products.

Synthesis Analysis

This compound can be synthesized via Claisen-Schmidt condensation of the respective aldehydes and ketones using Microwave assisted irradiation method. It can also be produced by distillation and fractionation of petroleum or coal tar.

Molecular Structure Analysis

The molecular structure of this compound consists of two benzene rings fused in ortho position. The molecular weight is 170.21.

Chemical Reactions Analysis

This compound undergoes efficient photoreduction in the presence of tri-n-butylstannane as a hydrogen donor. It also reacts with cysteine in the ratio of 1:1 with the Michael addition reaction.

Physical and Chemical Properties Analysis

This compound is a solid substance with a boiling point of 300-301 °C and a melting point of 52-56 °C.

Scientific Research Applications

Microwave-Assisted Synthesis

2-Acetylnaphthalene is utilized in the microwave-assisted synthesis of chalcones and 3,5-arylated 2-pyrazolines. Microwave irradiation enhances yields, reduces reaction times, and results in cleaner reactions compared to classical heating methods (Azarifar & Ghasemnejad, 2003).

Synthesis of Dioxolane Derivatives

The compound plays a role in synthesizing dioxolane derivatives with anticonvulsant activities. These derivatives are prepared using reactions involving ethanone, glycol, and p-toluensulphonic acid (Özkanlı et al., 2003).

Antimicrobial Activity

This compound derivatives exhibit significant antimicrobial activities. Their effectiveness is particularly noted against various bacteria, with specific substituents on the naphthalene rings enhancing their antimicrobial properties (Azarifar & Shaebanzadeh, 2002).

Zeolite Pore Size and Channel Dimensionality

The compound is studied for its acylation properties in the presence of zeolites, aiming to synthesize this compound selectively for use in perfume and flavour compositions. The choice of acylating agent and zeolite characteristics significantly influences the yield (Čejka et al., 2002).

Binding Properties with Cyclodextrins

Research into the binding properties of this compound with hydroxypropyl cyclodextrins (HP-CDs) has been conducted. The study focuses on understanding the fluorescence quenching mechanism and binding constants as a function of temperature (Seel & Werner, 2005).

Cyclodextrin Inclusion Complexes

The thermal stability of this compound in β-cyclodextrin inclusion complexes and polymeric systems has been examined. This research is significant for understanding the stability and interaction of naphthalene derivatives in various systems, which can be crucial in pharmaceutical and material science applications (García‐Zubiri et al., 2006).

Synthesis of Schiff Base Ligands

This compound is used in the synthesis of new Schiff base ligands and their metal complexes, which have potential applications in coordination chemistry and catalysis (Uçan & Mercimek, 2005).

Solubility Studies

The solubility of methyl-acetyl-naphthalene, a derivative of this compound, in various hydrocarbons has been measured and correlated. This research is essential for understanding the physical properties and applications of naphthalene derivatives in different industrial processes (Shao et al., 2006).

Synthesis of Biaryls

This compound is involved in the synthesis of biaryls through a domino reaction sequence. This process has significance in organic synthesis, particularly in the pharmaceutical industry (Narender et al., 2011).

Genetic Incorporation into Proteins

A derivative of this compound, 3-(6-acetylnaphthalen-2-ylamino)-2-aminopropanoic acid (Anap), has been genetically incorporated into proteins in yeast. This application is significant in studying protein structure and interactions using fluorescent probes (Lee et al., 2009).

Traditional Chinese Medicine

This compound has been identified as a chemical constituent in Sedum aizoon L., used in traditional Chinese medicine. This finding is relevant for understanding the pharmacological properties of traditional medicinal plants (Gu Suhua, 2011)

Mechanism of Action

Target of Action

2-Acetylnaphthalene, also known as 2-Acetonaphthone, is a naphthyl ketone It’s known that naphthalene derivatives have a wide range of biological activities, such as antimicrobial, antioxidant, cytotoxic, anti-inflammatory, anti-protozoal, and anti-platelet aggregation .

Mode of Action

It has been found that acetylnaphthalene derivatives can be prepared by the mannich reaction with different secondary amine compounds and formaldehyde . This suggests that the acetyl group of this compound could potentially interact with amine groups in biological targets.

Biochemical Pathways

Naphthalene derivatives are known to interact with a variety of biological pathways due to their broad spectrum of biological activities .

Result of Action

It has been suggested that acetylnaphthalene and its derivatives may have anticonvulsant activity . This implies that the compound could potentially affect neuronal activity.

Action Environment

The action of this compound can be influenced by environmental factors. For instance, it has been found that this compound undergoes efficient photoreduction in the presence of tri-n-butylstannane as a hydrogen donor . This suggests that light exposure could potentially influence the compound’s action, efficacy, and stability.

Safety and Hazards

2-Acetylnaphthalene is harmful if swallowed and toxic to aquatic life with long-lasting effects. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing.

Future Directions

2-Acetylnaphthalene has potential applications in the development of molecular force fields for Molecular Dynamics or Monte Carlo simulations of biomolecular systems. It also shows promise in the field of fluorescence analysis due to its sensitivity and selectivity.

Biochemical Analysis

Biochemical Properties

It is known that this compound is involved in several biochemical reactions

Cellular Effects

It is known that this compound can influence cell function

Molecular Mechanism

It is believed that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that this compound has certain stability and degradation characteristics

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models

Metabolic Pathways

It is known that this compound interacts with certain enzymes or cofactors

Transport and Distribution

It is known that this compound interacts with certain transporters or binding proteins

Subcellular Localization

It is known that this compound may be directed to specific compartments or organelles .

Synthesis routes and methods I

Procedure details

2-Acetylnaphthalene is prepared by treating 2-(1-bromoethyl)naphthalene, prepared as described above, with sodium acetate in acetic acid to afford 2-(1-acetoxyethyl)naphthalene which upon base hydrolysis furnishes the 2-(1-hydroxyethyl)naphthalene. The latter is oxidized with an equivalent of chromium trioxide in glacial acetic acid, or 8N sulfuric acid and acetone to furnish 2-acetylnaphthalene. 2-Carboxynaphthalene is prepared from 2-acetylnaphthalene by treating the latter with aqueous sodium hypochlorite. The 2-carboxynaphthalene is treated with diborane in an ether, such as diglyme (diethyleneglycol dimethyl ether), to yield 2-hydroxymethylnaphthalene.

Synthesis routes and methods II

Procedure details

The compounds of this invention can be prepared from known starting compounds. For example, one such method by which they can be prepared involves the reaction of a substituted naphthalene with acetyl chloride in nitrobenzene in the presence of about three molar equivalents of aluminum chloride to afford the corresponding 2-acetylnaphthalene derivative. The resulting derivative is heated with morpholine in the presence of sulfur at 150° C; the resulting product is refluxed with concentrated hydrochloric acid or alcoholic sodium hydroxide followed by acidification to furnish the corresponding 2'-naphthylacetic acid derivative.

Synthesis routes and methods III

Procedure details

2-Acetylnaphthalene is prepared by treating 2-(1-bromoethyl)naphthalene, prepared as described above, with sodium acetate in acetic acid to afford 2-(1-acetoxyethyl)naphthalene which upon base hydrolysis furnishes the 2-(1-hydroxyethyl)naphthalene. The latter is oxidized with an equivalent of chromium trioxide in glacial acetic acid, or 8N sulfuric acid and acetone to furnish 2-acetylnaphthalene. 2-Carboxynaphthalene is prepared from 2-acetylnaphthalene by treating the latter with aqueous sodium hypochlorite. The 2-carboxynaphthalene is treated with diborane in an ether, such as diglyme (diethyleneglycol dimethyl ether), to yield 2-hydroxymethylnaphthalene.

Synthesis routes and methods IV

Procedure details

Synthesis routes and methods V

Procedure details

2-Acetylnaphthalene is prepared by treating 2-(1'-bromoethyl)naphthalene, prepared as described above, wtih sodium acetate in acetic acid to afford 2-(1'-acetonyethyl)naphthalene which upon base hydrolysis furnishes the 2-(1'-hydroxyethyl)naphthalene. The latter is oxidized with an equivalent of chromium trioxide in glacial acetic acid, or 8N sulfuric acid and acetone to furnish 2-acetylnaphthalene. 2-Carboxynaphthalene is prepared from 2-acetylnaphthalene by treating the latter with aqueous sodium hypochlorite. The 2-carboxynaphthalene is treated with diborane in an ether, such as diglyme (diethyleneglycol dimethyl ether), to yield 2-hydroxymethylnaphthalene.